![molecular formula C7H8BrNO2S B1526303 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide CAS No. 721960-44-7](/img/structure/B1526303.png)
4-bromo-N-methoxy-N-methylthiophene-2-carboxamide
Overview
Description
4-Bromo-N-methoxy-N-methylthiophene-2-carboxamide, or 4-Br-MOMT, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a heterocyclic compound containing a sulfur atom and a bromine atom and has been studied for its potential use in drug development and other biological applications. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and possible future directions for 4-Br-MOMT.
Scientific Research Applications
Synthesis and Chemical Reactions
Research in synthetic chemistry has highlighted the reactivity and application of bromo-thiophene derivatives in constructing complex molecules. For instance, studies on the reaction of methoxide ion with bromoiodothiophenes demonstrate the potential for halogen exchange and functional group transformations, which are critical in organic synthesis (Gronowitz, Hallberg, & Glennow, 1980). These reactions can be foundational in synthesizing various thiophene derivatives, including those similar to 4-bromo-N-methoxy-N-methylthiophene-2-carboxamide, showcasing their utility in developing new materials and pharmaceuticals.
Material Science and Photostabilization
In materials science, bromo-thiophene derivatives have been studied for their potential use as photostabilizers. Research has shown that certain thiophene derivatives can significantly reduce the photodegradation of polymers, such as poly(vinyl chloride) (PVC), indicating their application in enhancing the durability of plastic materials under UV light (Balakit et al., 2015). This could imply that similar compounds like this compound might also be explored for their photostabilizing properties, contributing to the development of UV-resistant materials.
Antipathogenic and Antiviral Research
The research on thiourea derivatives demonstrates their antipathogenic activity against various bacterial strains (Limban, Marutescu, & Chifiriuc, 2011). Although the direct application of this compound in antipathogenic research is not explicitly stated, the methodology and findings provide a basis for its potential exploration in developing antibacterial and antiviral agents, leveraging its structural flexibility for bioactivity enhancement.
Electrochromic and Conductive Polymers
Novel polyamides incorporating thiophene units exhibit electrochromic properties, suggesting applications in smart windows and display technologies (Chang & Liou, 2008). This research opens the door for this compound and its derivatives to be investigated for use in electrochromic devices, highlighting the importance of such compounds in the development of advanced materials for energy efficiency and electronics.
properties
IUPAC Name |
4-bromo-N-methoxy-N-methylthiophene-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO2S/c1-9(11-2)7(10)6-3-5(8)4-12-6/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVCUDDZDUQAQAF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1=CC(=CS1)Br)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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